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Compound of Interest |

Compound Name: 5-Chloro-2-(2-phenylethoxy)aniline
CAS No.: 648926-16-3
Cat. No.: B1328285

CAS Registry Number: 648926-16-3 Document Type: Provisional Safety Data Sheet (SDS) &
Risk Assessment Strategy Date of Issue: February 27, 2026

Executive Summary & Application Context

5-Chloro-2-(2-phenylethoxy)aniline (C14H14CINO) is a specialized chlorinated aniline
derivative often utilized as a scaffold in medicinal chemistry, particularly in the synthesis of
kinase inhibitors and GPCR ligands where the phenethyl ether moiety provides critical
hydrophobic interactions.

Unlike commodity chemicals, this compound lacks extensive empirical toxicological datasets.
This guide synthesizes a predictive safety profile based on Structure-Activity Relationships
(SAR) of analogous chloro-anilines and phenethyl ethers. Researchers must treat this
compound as a high-potency intermediate with specific risks related to hematotoxicity
(methemoglobinemia) and skin sensitization.

Chemical Identity & Physicochemical
Characterization[1][2][3][4][5][6]
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Property Specification

IUPAC Name 5-Chloro-2-(2-phenylethoxy)aniline

CAS Number 648926-16-3

Molecular Formula C14H14CINO

Molecular Weight 247.72 g/mol

SMILES Nclcc(Cl)ccc1lOCCc2ccccec2

Physical State Solid (typically off-white to pale brown powder)
Predicted LogP ~3.8 — 4.2 (Highly Lipophilic)

Solubility Low in water; Soluble in DMSO, DCM, Methanol

Predicted: 65—75 °C (Based on structural

Melting Point
analogs)

Structural Insight

The molecule features an electron-withdrawing chlorine atom at the para position relative to the
ether linkage, and an electron-donating amino group. The phenethyl ether tail significantly
increases lipophilicity compared to simple chloroanilines, enhancing skin permeation potential
and blood-brain barrier (BBB) penetration risks.

Hazard Identification (GHS Classification)

Derived from analog data (e.g., 5-chloro-2-phenoxyaniline, 4-chloroaniline).

Signal Word: DANGER
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat. 3 H301: Toxic if swallowed.

H311: Toxic in contact with

Acute Toxicity (Dermal) Cat. 3 )
skin.

H317: May cause an allergic

Skin Sensitization Cat. 1 ] )
skin reaction.

H373: May cause damage to
organs (Blood/Spleen) through
STOT - Repeated Exp. Cat. 2
prolonged or repeated

exposure.

Aquatic Toxicity Acute 1 H400: Very toxic to aquatic life.

Key Toxicological Mechanism: Methemoglobinemia

The primary risk driver is the aniline moiety. Upon systemic absorption, hepatic oxidation
(CYP450) converts the amine to an N-hydroxylamine intermediate. This metabolite oxidizes
ferrous hemoglobin (Fe2*) to ferric methemoglobin (Fe3*), which cannot transport oxygen,

leading to cyanosis and tissue hypoxia.

Figure 1: Metabolic Activation Pathway

The following diagram illustrates the bioactivation pathway leading to hematotoxicity.
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Caption: Bioactivation of 5-Chloro-2-(2-phenylethoxy)aniline to the N-hydroxylamine
metabolite, driving methemoglobin formation.

Handling & Storage Protocols

Scientific Rationale: The ether linkage is relatively stable, but the free aniline is prone to
oxidation (browning) and is light-sensitive.

Storage Conditions

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen promotes formation of
azobenzene impurities.

o Temperature: 2—-8 °C (Refrigerate).

 Light: Protect from light (Amber vials or foil-wrapped).

Personal Protective Equipment (PPE) Matrix

Due to the high lipophilicity (LogP ~4), this compound can readily penetrate standard latex

gloves.
PPE Type Recommendation Rationale
Double-gloving required.Inner: Standard nitrile degrades
Gl Nitrile (min 0.11mm)QOuter: rapidly against aromatic
oves
Silver Shield / 4H or Thick amines. Laminate films offer
Nitrile (>0.2mm) >480 min breakthrough time.
P3 /N100 HEPA Filter or Prevent inhalation of dusts.
Respiratory Powered Air Purifying Aniline dusts are rapidly
Respirator (PAPR) absorbed via lungs.
) Prevent dermal absorption via
Clothing Tyvek® Lab Coat or Coveralls

clothing contamination.

Emergency Response & First Aid

Critical Note: Standard First Aid may be insufficient for aniline poisoning.
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First Aid Protocols

 Inhalation: Remove to fresh air. If cyanosis (blue lips/fingernails) appears, administer
oxygen.

o Skin Contact: Wash with polyethylene glycol (PEG 400) or soap and water. Do not use
ethanol, as it enhances absorption.

e Antidote: In cases of severe methemoglobinemia (>30%), Methylene Blue (1-2 mg/kg 1V) is
the standard antidote.

Figure 2: Emergency Response Workflow

Decision tree for spill management and exposure response.
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Caption: Triage workflow for spill management and medical response.

Synthesis & Stability (Context for Researchers)

Understanding the synthesis helps in identifying impurities.
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» Synthetic Route: Typically synthesized via the alkylation of 2-amino-4-chlorophenol (or its
nitro precursor) with (2-bromoethyl)benzene or phenethyl tosylate, followed by reduction if
the nitro route is used [1].

e Impurity Profile:
o Unreacted Phenethyl Bromide: Potent lachrymator and alkylating agent.
o Oxidation Products: Azo-dimers (colored impurities).

o Regioisomers: O-alkylation vs N-alkylation byproducts (check via NMR).

Ecological Impact & Disposal

» Persistence: The chloro-phenyl ether bond is resistant to hydrolysis. High potential for
sediment accumulation.

» Disposal:Do not release to drains. Must be disposed of via high-temperature incineration
(>1000°C) with scrubber systems to handle HCl and NOx emissions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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